Cas no 861554-17-8 (2,5-Pyrazinedicarbonitrile,3,6-dimethyl-)

• Product Name: 2,5-Pyrazinedicarbonitrile,3,6-dimethyl-
• CAS No: 861554-17-8
• MF: C₈H₆N₄
• MW: 158.160040378571
• CID: 718333
• PubChem ID: 121227425
• Update Time: 2025-04-19

2,5-Pyrazinedicarbonitrile,3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrazinedicarbonitrile,3,6-dimethyl-
• 2,5-Pyrazinedinitrile, 3,6-dimethyl- (2CI)
• 3,6-Dimethylpyrazine-2,5-dicarbonitrile
• 861554-17-8

• Inchi： 1S/C8H6N4/c1-5-7(3-9)12-6(2)8(4-10)11-5/h1-2H3
• InChI Key： GMKHLFIGROLNNF-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C(C)N=C(C#N)C=1C

Computed Properties

• Exact Mass: 158.059
• Monoisotopic Mass: 158.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.4A^2
• XLogP3: 0.7